Cas no 145843-69-2 (D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt)

D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt Properties

Names and Identifiers

• D-myo-Inositol-1,3,4,5-tetrakisphosphate, octapotassium salt
• Octapotassium (1R,2S,3S,4S,5S,6S)-4,6-dihydroxy-1,2,3,5-cyclohexa netetrayl tetrakis(phosphate)
• L-MYO-INOSITOL 1 3 4 5-TETRAKIS- &
• L-myo-inositol 1,3,4,5-tetrakis-*phosphate
• L-MYO-INOSITOL 1,3,4,5-TETRAKIS-PHOSPHATE POTASSIUM SALT
• D-myo-Inositol 1,3,4,5-Tetrakisphosphate, Octapotassium Salt
• 145843-69-2
• potassium (1R,2S,3S,4S,5S,6S)-4,6-dihydroxycyclohexane-1,2,3,5-tetrayl tetraphosphate
• J-006672
• octapotassium;[(1R,2S,4S,5S)-2,4-dihydroxy-3,5,6-triphosphonatooxycyclohexyl] phosphate
• 135269-51-1
• PD079166
• AKOS024456587
• L-Myo-inositol 1,3,4,5-tetrakis-phosphate potassium salt
• +Expand

• InChIKey： HDLWTQSZUMYYND-QAVKKEKOSA-F
• Inchi： InChI=1S/C6H16O18P4.8K/c7-1-3(21-25(9,10)11)2(8)5(23-27(15,16)17)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;;;;;/q;8*+1/p-8/t1-,2-,3?,4-,5+,6?;;;;;;;;/m0......../s1
• SMILES： [K+].[K+].[K+].[K+].[K+].[K+].[K+].[K+].O=P(OC1[C@H](O)[C@@H](OP([O-])(=O)[O-])C(OP([O-])(=O)[O-])[C@@H](OP([O-])(=O)[O-])[C@H]1O)([O-])[O-]

Computed Properties

• Exact Mass: 803.5757633g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 18
• Rotatable Bond Count: 4
• Monoisotopic Mass: 803.5757633g/mol
• Heavy Atom Count: 36
• Complexity: 642
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 9
• Topological Polar Surface Area: 330Ų